Cas no 1805106-32-4 (2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805106-32-4
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4838160
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H5F5INO3/c10-8(11)7-6(15)3(2-5(17)18)1-4(16-7)19-9(12,13)14/h1,8H,2H2,(H,17,18)
• InChI Key： QLJIBYUTXTXLNH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805106-32-4)

2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid, identified by the CAS number 1805106-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group known for its broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a difluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, contribute to its distinct chemical properties and potential applications in synthetic chemistry and pharmacological research.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further derivatization and optimization in drug design. This group is frequently incorporated into active pharmaceutical ingredients (APIs) to improve pharmacokinetic profiles. The iodo substituent at the 3-position of the pyridine ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and influences the electronic properties of the ring, potentially modulating binding interactions with biological targets.

In recent years, pyridine derivatives have been extensively studied due to their role as privileged scaffolds in medicinal chemistry. The combination of these structural elements in 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid positions it as a valuable intermediate for the synthesis of novel therapeutic agents. Specifically, this compound has been explored in the development of small-molecule inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding studies. Its incorporation into drug-like molecules has shown promise in preclinical models for treating conditions such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug discovery. The presence of multiple reactive sites allows chemists to systematically modify and optimize lead structures through iterative cycles of synthesis and biological testing. For instance, recent studies have demonstrated the use of this compound in generating libraries of pyridine-based fragments for high-throughput screening (HTS) against protein targets. The results from these screenings have identified several hit compounds with high affinity and selectivity, paving the way for further development into clinical candidates.

The synthetic methodologies employed in the preparation of 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid are also noteworthy. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core pyridine scaffold efficiently. These methods not only ensure high yields but also minimize byproduct formation, making them environmentally favorable and economically viable for large-scale production. Moreover, modern computational tools have been integrated into the synthetic planning process to predict reaction outcomes and optimize conditions, further enhancing the efficiency of derivative synthesis.

From a pharmacological perspective, the structural features of this compound contribute to its potential therapeutic effects by influencing interactions with biological macromolecules. The difluoromethyl group can enhance binding affinity by improving hydrophobic interactions with target proteins or enzymes. The iodo substituent serves as a versatile probe for studying protein-ligand interactions through radiolabeling techniques. Meanwhile, the trifluoromethoxy group can modulate electronic distributions across the molecule, affecting both binding affinity and metabolic stability. These properties make it an excellent candidate for designing molecules with enhanced pharmacological profiles.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging advanced synthetic chemistry to develop next-generation therapeutics with improved efficacy and reduced side effects. The versatility of 2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid as a building block aligns well with these goals. Its ability to undergo multiple transformations while maintaining structural integrity offers chemists a flexible platform for generating diverse chemical entities.

In conclusion,2-(Difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805106-32-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and synthetic utility. Its incorporation into drug discovery programs holds promise for developing novel treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further.